Cas no 129664-06-8 (4-(pentyloxy)-2-piperazin-1-ylquinazoline (2E)-but-2-enedioate)

• Product name: 4-(pentyloxy)-2-piperazin-1-ylquinazoline (2E)-but-2-enedioate
• CAS No: 129664-06-8
• MF: C₂₁H₂₈N₄O₅
• MW: 416.470825195313
• CID: 1225098
• PubChem ID: 6449166

4-(pentyloxy)-2-piperazin-1-ylquinazoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 4-(pentyloxy)-2-piperazin-1-ylquinazoline (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,4-pentoxy-2-piperazin-1-ylquinazoline
• 4-Pentyloxy-2-piperidinoquinazoline fumarate
• 129664-06-8
• Quinazoline, 4-(pentyloxy)-2-(1-piperazinyl)-, (E)-2-butenedioate (1:1)

• Inchi： InChI=1S/C17H24N4O.C4H4O4/c1-2-3-6-13-22-16-14-7-4-5-8-15(14)19-17(20-16)21-11-9-18-10-12-21;5-3(6)1-2-4(7)8/h4-5,7-8,18H,2-3,6,9-13H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： HFZPSVLIJHNILU-WLHGVMLRSA-N
• SMILES： CCCCCOC1=NC(=NC2=CC=CC=C21)N3CCNCC3.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 416.20614
• Monoisotopic Mass: 416.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.88